Cas no 2679938-85-1 (rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2679938-85-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5644493
• PubChem ID: 165938104
• Update Time: 2025-06-08

rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-28272289
• 2679938-85-1

• Inchi： 1S/C10H17NO3/c1-6(2)8-4-11(7(3)12)5-9(8)10(13)14/h6,8-9H,4-5H2,1-3H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： RZMAJONKMGPUFX-DTWKUNHWSA-N
• SMILES： OC([C@@H]1CN(C(C)=O)C[C@H]1C(C)C)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid

Rac-(3R,4R)-1-Acetyl-4-(Propan-2-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2679938-85-1)

Rac-(3R,4R)-1-Acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2679938-85-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile biological activities and pharmacological properties.

The racemic form of this compound, denoted as rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, consists of a mixture of two enantiomers, each with distinct stereochemical configurations. The presence of these enantiomers can significantly influence the compound's interactions with biological targets, making it an interesting subject for detailed study in both academic and industrial settings.

Recent research has highlighted the potential of rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, which could be beneficial in the treatment of chronic pain and inflammatory diseases. The mechanism of action is thought to involve the modulation of specific enzymes and receptors involved in the inflammatory response.

In addition to its anti-inflammatory effects, rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid has also been investigated for its potential as a neuroprotective agent. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The neuroprotective effects are attributed to its ability to inhibit oxidative stress and promote neurotrophic factor expression.

The structural features of rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid make it an attractive candidate for drug development. The presence of the acetyl group at the C1 position and the isopropyl substituent at the C4 position contribute to its stability and solubility, which are crucial factors for optimizing its pharmacokinetic properties. Furthermore, the carboxylic acid moiety at the C3 position provides a functional group that can be readily modified to enhance its binding affinity to target proteins.

From a synthetic chemistry perspective, the preparation of rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid involves several steps that require precise control over stereochemistry. Common synthetic routes include asymmetric synthesis methods such as chiral catalysts or chiral auxiliaries to ensure the formation of the desired enantiomers. These synthetic strategies are essential for producing high-purity compounds suitable for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Moreover, rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This approach can improve drug delivery and reduce side effects by targeting specific tissues or organs. Research in this area is ongoing and holds promise for enhancing the therapeutic index of this compound.

In conclusion, rac-(3R,4R)-1-acetyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2679938-85-1) is a promising compound with a wide range of potential applications in medicine. Its unique structural characteristics and biological activities make it a valuable subject for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various diseases.